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Compound of Interest

Compound Name: PCC0208017

Cat. No.: B10831311 Get Quote

Application Notes and Protocols for PCC0208017
For Researchers, Scientists, and Drug Development Professionals

Introduction
PCC0208017 is a potent and selective dual inhibitor of Microtubule Affinity Regulating Kinase 3

(MARK3) and MARK4, with IC₅₀ values of 1.8 nM and 2.01 nM, respectively[1][2]. It exhibits

significantly lower activity against MARK1 and MARK2[1][2]. As a key regulator of microtubule

dynamics, PCC0208017 has been shown to disrupt these processes, leading to G2/M phase

cell cycle arrest and apoptosis[1][3]. These characteristics make it a valuable tool for research

in areas such as oncology, particularly in the study of gliomas, where it has demonstrated

robust anti-tumor activity both in vitro and in vivo[1][3][4]. This document provides detailed

protocols for the dissolution and storage of PCC0208017 for use in cell culture applications.
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Property Value Reference

Chemical Name

N4-((1H-Pyrazol-3-yl)methyl)-

N2-(2-methyl-1,2,3,4-

tetrahydroisoquinolin-6-yl)-5-

(trifluoromethyl)pyrimidine-2,4-

diamine

[2]

Molecular Formula C₁₉H₂₀F₃N₇ [1][4]

Molecular Weight 403.41 g/mol [1][5]

CAS Number 2623158-64-3 [1][5]

Appearance
Off-white to light yellow solid

powder
[1][4]

Solubility and Storage
Proper dissolution and storage of PCC0208017 are critical for maintaining its stability and

activity. The following tables summarize the recommended conditions.

Table 3.1: Solubility

Solvent Concentration Notes Reference

DMSO
≥ 112.5 mg/mL (≥

278.9 mM)

Sonication or

ultrasonic assistance

is recommended for

complete dissolution.

Use of newly opened,

anhydrous DMSO is

advised as the

compound is

hygroscopic.

[1][6]

Table 3.2: Storage Conditions
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Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1][6]

4°C 2 years [1]

In Solvent (Stock

Solution)
-80°C 6 months [1]

-20°C 1 month [1][4]

Note: For long-term storage of the stock solution, -80°C is recommended to ensure stability for

up to 6 months.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PCC0208017, a common

starting concentration for cell culture experiments.

Materials:

PCC0208017 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Calculate the required mass of PCC0208017:
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To prepare 1 mL of a 10 mM stock solution, you will need 4.034 mg of PCC0208017
(Molecular Weight = 403.41).

Calculation: 0.01 mol/L * 0.001 L * 403.41 g/mol = 0.0040341 g = 4.034 mg

Weigh the PCC0208017 powder:

Carefully weigh out the calculated amount of PCC0208017 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add the desired volume of sterile DMSO to the tube containing the PCC0208017 powder.

For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes in a water

bath sonicator until the solution is clear.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.

Preparation of Working Solutions for Cell Culture
Materials:

10 mM PCC0208017 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Procedure:
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Thaw the stock solution:

Thaw an aliquot of the 10 mM PCC0208017 stock solution at room temperature.

Dilute to the final working concentration:

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1%, to avoid solvent-induced cytotoxicity[4].

Example Dilution for a 10 µM working solution:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium to make a final

volume of 1 mL. This results in a final DMSO concentration of 0.1%.

Apply to cells:

Gently mix the working solution and immediately add it to your cell culture plates.

Signaling Pathway and Experimental Workflow
PCC0208017 Mechanism of Action
PCC0208017 primarily targets MARK3 and MARK4, leading to a cascade of downstream

effects that inhibit glioma cell progression. This includes the disruption of microtubule dynamics

and a decrease in the phosphorylation of Tau, a microtubule-associated protein[1][3].
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Caption: PCC0208017 inhibits MARK3/4, leading to cell cycle arrest and apoptosis.

Experimental Workflow for In Vitro Studies
The following diagram outlines the general workflow for preparing and using PCC0208017 in

cell culture experiments.
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Stock Solution Preparation
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Caption: Workflow for preparing and using PCC0208017 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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